Cas no 61322-57-4 (Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)-)

• Product Name: Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)-
• CAS No: 61322-57-4
• MF: C₁₉H₁₄N₂S₂
• MW: 334.457861423492
• CID: 484108
• PubChem ID: 71396915
• Update Time: 2025-04-19

Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)-
• 3-phenyl-N-phenylsulfanyl-1,3-benzothiazol-2-imine
• DTXSID20818442
• 3-Phenyl-1,3-benzothiazol-2(3H)-one S-phenylthioxime
• 61322-57-4

• Inchi： 1S/C19H14N2S2/c1-3-9-15(10-4-1)21-17-13-7-8-14-18(17)22-19(21)20-23-16-11-5-2-6-12-16/h1-14H
• InChI Key： PZOTWWKIXQWTCP-UHFFFAOYSA-N
• SMILES： S1C(=NSC2C=CC=CC=2)N(C2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 334.06002
• Monoisotopic Mass: 334.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 15.6